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Compound of Interest

Compound Name: Phenylbutazone(diphenyl-d10)

Cat. No.: B1144933

The proper disposal of Phenylbutazone(diphenyl-d10), a non-steroidal anti-inflammatory drug
(NSAID) primarily used in veterinary medicine, is crucial for laboratory safety and
environmental protection. As a hazardous chemical, it requires adherence to specific disposal
protocols to mitigate risks to researchers and the environment. This guide provides a
comprehensive, step-by-step approach for the safe handling and disposal of
Phenylbutazone(diphenyl-d10) in a laboratory setting.

Hazard Identification and Classification

Phenylbutazone is classified as a hazardous substance. According to the Occupational Safety
and Health Administration (OSHA) Hazard Communication Standard, it is considered
hazardous[1]. The primary hazards associated with Phenylbutazone are summarized below.
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Hazard Classification Description Precautionary Statements

Wash skin thoroughly after
handling. Do not eat, drink or
o ) smoke when using this
Acute Toxicity (Oral) Harmful if swallowed|[2].
product. If swallowed, call a
poison center or doctor if you

feel unwell. Rinse mouth[2].

Wear eye protection/face
protection. If in eyes, rinse
cautiously with water for

) o Causes serious eye several minutes. Remove

Serious Eye Irritation S )
irritation[2]. contact lenses, if present and

easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention[2][3].

The substance is toxic to the Avoid release to the
Toxic Effects (Chronic) lungs and mucous environment. Use personal
membranes[1]. protective equipment[2][3].

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste can be
classified as hazardous if it is specifically listed or if it exhibits certain characteristics such as
ignitability, corrosivity, reactivity, or toxicity[4][5][6]. While Phenylbutazone is not a listed
hazardous waste under RCRA, it is considered a hazardous waste by OSHA[1][6]. Therefore, it
must be managed as a hazardous chemical waste.

Step-by-Step Disposal Protocol

The following procedures outline the necessary steps for the safe disposal of
Phenylbutazone(diphenyl-d10) from a laboratory setting.

Waste Segregation and Collection

Proper segregation is the first critical step in managing chemical waste.

e Solid Waste:
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o Collect solid Phenylbutazone(diphenyl-d10) waste, including contaminated personal
protective equipment (PPE) like gloves and weighing papers, in a designated, compatible
hazardous waste container[4][7].

o Ensure the container is made of a material that does not react with the chemical and has a
secure, tight-fitting lid to prevent leakage or spillage[7][8].

e Liquid Waste:

o Agueous solutions containing Phenylbutazone(diphenyl-d10) should be collected in a
separate, clearly labeled, and compatible liquid waste container[4].

o Do not mix Phenylbutazone(diphenyl-d10) waste with other incompatible waste streams.
For instance, acids should be stored separately from bases, and oxidizing agents should
be kept away from reducing agents and organic compounds[7][8].

e Sharps Waste:

o Needles, syringes, or other sharps contaminated with Phenylbutazone(diphenyl-d10)
must be disposed of in a designated sharps container to prevent physical injury and
chemical exposure.

Container Management and Labeling

Proper container management and labeling are essential for safety and regulatory compliance.

o Container Condition: Use containers that are in good condition, free from cracks or
deterioration, and have a secure screw cap[8].

e Headspace: Leave at least one inch of headspace in liquid waste containers to allow for
expansion[8].

e Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Phenylbutazone(diphenyl-d10),” and a description of the
contents[4]. The date when the waste was first added to the container should also be clearly
marked.
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Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory where it is generated[4][8].

o Location: The SAA must be at or near the point of generation and under the control of the
laboratory personnel[4].

e Quantity Limits: A maximum of 55 gallons of hazardous waste or one quart of acutely toxic
waste (P-listed) may be accumulated in an SAA[4].

o Storage Duration: Containers can remain in the SAA for up to one year, provided the
accumulation limits are not exceeded[8]. Once a container is full, it must be removed from
the SAA within three days[8].

 Inspections: Weekly inspections of the SAA are required to check for leaks or deterioration of
containers|[8].

Disposal and Waste Pickup

Laboratory personnel should never transport hazardous waste themselves[9].

o Contact Environmental Health and Safety (EHS): When the waste container is full or ready
for disposal, contact your institution's Environmental Health and Safety (EHS) office or
equivalent department to arrange for a waste pickup[4][9].

o Waste Collection Request: Submit a hazardous waste collection request form as required by
your institution[9].

Spill Management

In the event of a spill, immediate and appropriate action is necessary.

o Small Spills: For a small spill of solid Phenylbutazone, use appropriate tools to carefully
place the spilled material into a convenient waste disposal container. Clean the
contaminated surface with water and dispose of the cleaning materials as hazardous
waste[1].
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e Large Spills: For a larger spill, use a shovel to place the material into a suitable waste
disposal container. Clean the area with water and ensure the contaminated water is collected
and disposed of as hazardous waste[1].

o Personal Protection: Always wear appropriate personal protective equipment (PPE),
including gloves, eye protection, and a lab coat, when cleaning up spills[2][3].

o Reporting: Report all significant spills to your EHS office[2][3].

Empty Container Disposal

Empty containers that held Phenylbutazone(diphenyl-d10) must also be managed properly.

e A container that held a hazardous waste is considered "RCRA empty" if all wastes have been
removed by commonly employed practices[10].

e For non-acute hazardous waste, once the container is emptied of as much residue as
possible, deface any hazardous waste labels and remove the cap before disposing of it as
regular trash[9].

« If the waste is considered acutely hazardous (P-listed), the container must be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous
waste[9].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Phenylbutazone(diphenyl-d10).
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Waste Generation & Collection Spill Response

Generate Phenylbutazone
Waste (Solid/Liquid)

Segregate into Contain & Clean Up Spill
Compatible Containers Using Appropriate PPE

Container & Storpge Management

Label Container:
'Hazardous Waste'
+ Chemical Name + Date

Dispose of Cleanup
Materials as Hazardous Waste

Store in Designated
Satellite Accumulation Area (SAA)

Disposal Hrocess

Monitor Container Level
& Storage Time

Container Full or
Ready for Disposal?

Request Pickup from
Environmental Health & Safety (EHS)

EHS Collects Waste
for Final Disposal

Click to download full resolution via product page

Caption: Workflow for Phenylbutazone(diphenyl-d10) Disposal.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Phenylbutazone(diphenyl-d10), thereby protecting personnel and the environment. Always
consult your institution's specific chemical hygiene plan and EHS guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144933?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

